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Compound of Interest

Compound Name: 2,3,5-Trinitrotoluene

Cat. No.: B1618595

An In-depth Technical Guide on the Physicochemical Properties of 2,3,5-Trinitrotoluene

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2,3,5-trinitrotoluene. Designed for researchers, scientists, and drug development
professionals, this document consolidates essential quantitative data, details relevant
experimental methodologies, and visualizes key processes to facilitate a deeper understanding
of this nitroaromatic compound. For comparative context, data for the more extensively studied
isomer, 2,4,6-trinitrotoluene (TNT), is also included.

Core Physicochemical Data

The following tables summarize the key physicochemical properties of 2,3,5-trinitrotoluene
and its well-known isomer, 2,4,6-trinitrotoluene.

Table 1: Physicochemical Properties of 2,3,5-Trinitrotoluene
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Property Value Reference
CAS Number 609-74-5 [1112][3]
Molecular Formula C7HsN30s6 [1][3]
Molecular Weight 227.13 g/mol [11[3114]
Melting Point 97.2°C [5]

Boiling Point 405.2 °C at 760 mmHg [1]

Density 1.608 g/cm3 [1]

Flash Point 213.5°C [1]
Refractive Index 1.637 [1]
Standard Solid Enthalpy of 347 k)imol 3]

Combustion (AcH°solid)

Table 2: Comparative Physicochemical Properties of 2,4,6-Trinitrotoluene (TNT)

Property Value Reference
CAS Number 118-96-7 [6]
Appearance Pale yellow crystalline solid [61[7]
Melting Point 80.9 °C [51[7]
Boiling Point 240 °C (explodes) [7]

Density 1.654 g/cm3 [51[7]
Solubility in Water 0.13 g/L (at 20 °C) [81[9][10]

Solubility in Other Solvents

Soluble in diethyl ether,
acetone, benzene, and

pyridine.

[8]

Vapor Pressure

0.0002 mmHg (at 20 °C)

[6]18]
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Synthesis Pathway and Logical Relationships

The synthesis of trinitrotoluene isomers is a multi-step process involving the nitration of
toluene. The logical workflow for characterizing the compound's properties follows a standard

sequence of analytical procedures.

General Synthesis Pathway for Trinitrotoluene Isomers

Step 1: Nitration
Fuming H2SO4 (Oleum) +
HNOs3

Dinitrotoluene (DNT) |-

%tep 3: Final Nitration

Trinitrotoluene (TNT)

Mononitrotoluene (MNT)

Step 2: Renitration

Click to download full resolution via product page

Caption: General three-step synthesis of trinitrotoluene from toluene.
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Logical Workflow for Physicochemical Characterization
Sample Preparation

Synthesis of
2,3,5-Trinitrotoluene

i
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Melting Point Density Solubility Vapor Pressure
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N /T
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&
Reporting

Click to download full resolution via product page
Caption: Workflow for the characterization of key physicochemical properties.

Experimental Protocols

The determination of the physicochemical properties of nitroaromatic compounds like 2,3,5-
trinitrotoluene requires precise and standardized experimental methods.

Determination of Melting Point (Capillary Method)

¢ Objective: To determine the temperature at which the solid-to-liquid phase transition occurs.
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e Apparatus: Melting point apparatus, capillary tubes, thermometer, and a sample of purified
2,3,5-trinitrotoluene.

e Procedure:

o

A small, finely powdered sample of the purified compound is packed into a capillary tube
to a height of 2-3 mm.

o The capillary tube is placed in the heating block of the melting point apparatus alongside a
calibrated thermometer.

o The sample is heated at a controlled rate. A rapid rate can be used initially, but the rate
should be slowed to 1-2 °C per minute as the expected melting point is approached.

o The temperature range is recorded from the point at which the first drop of liquid appears
to the point at which the entire sample has melted into a clear liquid. This range represents
the melting point of the substance.

Determination of Density (Gas Pychometry)

o Objective: To determine the skeletal density of the solid compound.
o Apparatus: Gas pycnometer, analytical balance, and a sample of 2,3,5-trinitrotoluene.
e Procedure:

o The mass of the 2,3,5-trinitrotoluene sample is accurately measured using an analytical
balance.

o The weighed sample is placed into the sample chamber of the gas pycnometer.

o The chamber is sealed, and an inert gas, typically helium, is introduced into a reference
chamber of a known volume at a specific pressure.

o The gas is then allowed to expand into the sample chamber.

o Based on the pressure change and the known volumes of the chambers, the volume of
the solid sample is calculated using the ideal gas law.
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o The density is then calculated by dividing the mass of the sample by its measured volume.

Determination of Aqueous Solubility (Shake-Flask
Method)

» Objective: To determine the concentration of a saturated solution of the compound in water
at a specific temperature.

o Apparatus: Erlenmeyer flasks with stoppers, constant temperature water bath or shaker,
analytical balance, filtration system (e.g., syringe filters), and an analytical instrument for
concentration measurement (e.g., HPLC or UV-Vis spectrophotometer).

e Procedure:

[¢]

An excess amount of solid 2,3,5-trinitrotoluene is added to a known volume of deionized
water in an Erlenmeyer flask.

o The flask is sealed and placed in a constant temperature shaker bath, typically set at 25
°C.

o The mixture is agitated for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is
reached between the solid and dissolved phases.

o After equilibration, the suspension is allowed to settle.

o A sample of the supernatant is carefully withdrawn and filtered to remove any undissolved
solid particles.

o The concentration of 2,3,5-trinitrotoluene in the filtered aqueous solution is then
determined using a calibrated analytical method, such as High-Performance Liquid
Chromatography (HPLC). The solubility is reported in units such as mg/L or mol/L.[11] The
solubility of trinitrotoluene in water is known to increase with temperature.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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